Cas no 2179724-27-5 (1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 2179724-27-5
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5409477
• Update Time: 2025-05-20

1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C12H18N4O2/c1-4-11(17)16-7-5-15(6-8-16)9(2)12-13-10(3)14-18-12/h4,9H,1,5-8H2,2-3H3
• InChI Key： AMEKWJRWEKEDHM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2ON=C(C)N=2)C)CC1)(=O)C=C

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.4±55.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)

Additional information on 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one

1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2179724-27-5): A Comprehensive Overview

1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2179724-27-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by the presence of a 3-methyl-1,2,4-oxadiazol-5-yl moiety, which imparts distinct chemical and biological properties.

The 3-methyl-1,2,4-oxadiazol-5-yl group is a heterocyclic ring system that has been extensively studied for its ability to modulate various biological targets. The incorporation of this moiety into the piperazine scaffold enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have highlighted the potential of 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one in treating a range of diseases, including neurological disorders and cancer.

In the context of neurological disorders, this compound has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that the compound could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound has been investigated for its potential anticancer properties. Studies conducted by researchers at the National Cancer Institute have shown that 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]-1-piperazinyl]-2-propen-1-one exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation pathways. These findings have sparked interest in further exploring the compound's potential as an anticancer agent.

The structural features of 1-[4-[1-(3-Methyl-1,2,4-oxadiazol-5-y l)ethyl]-1-piperazinyl]-2-propen-1-one also contribute to its favorable pharmacokinetic properties. The presence of the 3-methyl-1,2,4-oxadiazol-5-y l group enhances solubility and stability, which are crucial for effective drug delivery. Additionally, the piperazine scaffold provides flexibility in terms of chemical modification, allowing for the optimization of pharmacological activity and selectivity.

In terms of synthesis, 1-[4-[1-(3-Methyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - - - - - - - - Methyl − − − − − − − − − − − − − − − − − M e t h y l − − − − − − − − − − − − − − − O x a d i a z o l y l ) e t h y l ] p i p e r a z i n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ] p r o p e n y l ]−−−−−−−−−−−−−−−−−−−−−−−propenone (CAS No. 2179724–27–5) can be synthesized through a multi-step process involving the coupling of appropriate intermediates. The synthesis route is well-documented in the literature and can be optimized to achieve high yields and purity levels.

The safety profile of 1-[4-[1-(3-Methyl - \(\text{Methyl}\) \(\text{Oxadiazol}\)-\(\text{yl}\))\(\text{Ethyl}\)]-\(\text{Piperazinyl}\)]-\(\text{Propen}\)-\(\text{one}\) has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 1-[4-[[(3-Methyl-oxadiazol-5-y)Ethyl]Piperazin-y]-Propen-y] (CAS No. 207974-86-8) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for drug development in areas such as neurology and oncology. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.